Cas no 1805071-43-5 (Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate)

• Product Name: Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate
• CAS No: 1805071-43-5
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4803937
• Update Time: 2025-07-23

Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-17-8-3-6(4-9(16)18-2)15-7(5-12)10(8)11(13)14/h3,11H,4-5H2,1-2H3
• InChI Key： PJNBTJOZMGDILR-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(CC(=O)OC)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate

Comprehensive Overview of Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS No. 1805071-43-5)

The compound Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS No. 1805071-43-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate is its role in the design of small-molecule inhibitors. These inhibitors are crucial in targeting specific enzymes or pathways involved in diseases such as cancer and inflammatory disorders. The presence of the difluoromethyl group enhances the compound's metabolic stability, a feature highly sought after in drug discovery. Additionally, the methoxy and acetate functionalities contribute to its solubility and reactivity, making it a versatile building block in organic synthesis.

In the context of agrochemicals, Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate has shown promise as a precursor for herbicides and pesticides. The chloromethyl group allows for further functionalization, enabling the creation of compounds with targeted activity against pests or weeds. This aligns with the current trend in sustainable agriculture, where researchers are focusing on developing environmentally friendly and highly efficient agrochemicals. The compound's potential to contribute to this field has sparked interest among scientists and manufacturers alike.

From a synthetic chemistry perspective, the preparation of Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate involves multi-step reactions, including halogenation, fluorination, and esterification. These processes require precise control of reaction conditions to achieve high yields and purity. Recent advancements in flow chemistry and catalysis have improved the efficiency of synthesizing such complex molecules, reducing waste and energy consumption. This aligns with the broader industry shift toward green chemistry principles.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for its handling and application. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and ensure the quality of Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate. These methods are essential for researchers who rely on accurate data for their experiments and formulations.

As the demand for custom synthesis and high-value intermediates grows, Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate is poised to play a pivotal role. Its applications span across drug discovery, material science, and agricultural chemistry, making it a compound of interest for multidisciplinary research. Future studies may explore its potential in bioconjugation or as a probe molecule in biochemical assays, further expanding its utility.

In conclusion, Methyl 2-(chloromethyl)-3-(difluoromethyl)-4-methoxypyridine-6-acetate (CAS No. 1805071-43-5) represents a fascinating example of how tailored chemical structures can address contemporary challenges in science and industry. Its versatility, combined with the ongoing advancements in synthetic methodologies, ensures its relevance in cutting-edge research and development. For researchers and manufacturers, this compound offers a wealth of opportunities to innovate and contribute to fields that impact global health and sustainability.